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Compound of Interest

Compound Name: PKM2 activator 4

Cat. No.: B3012216 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential information on

the proper disposal procedures for PKM2 Activator 4, also known as TEPP-46.

While specific disposal instructions for PKM2 Activator 4 (TEPP-46) are not extensively

detailed in publicly available safety data sheets, a product information sheet from a major

supplier states that it is not classified as a hazardous substance under Regulation (EC) No.

1907/2006 (REACH).[1] However, responsible laboratory practice dictates that all chemical

waste be managed with care to minimize environmental impact. This guide outlines the

recommended disposal procedures based on general laboratory safety protocols and the

common solvent used for this compound.

Immediate Safety and Handling
Prior to disposal, it is crucial to handle PKM2 Activator 4 (TEPP-46) with appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat. The compound is

typically a solid and is often dissolved in dimethyl sulfoxide (DMSO) for experimental use.[2]

Disposal of Unused Solid Compound
Unused, solid PKM2 Activator 4 (TEPP-46) should be disposed of as non-hazardous chemical

waste. It is recommended to consult your institution's specific guidelines for chemical waste

disposal. In the absence of specific institutional protocols, the following steps are advised:
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Package and Label: Securely package the solid waste in a clearly labeled container. The

label should include the chemical name ("PKM2 Activator 4" or "TEPP-46") and state that it

is non-hazardous.

Waste Collection: Dispose of the packaged solid through your institution's chemical waste

management program.

Disposal of Solutions in Dimethyl Sulfoxide (DMSO)
PKM2 Activator 4 is frequently prepared as a stock solution in DMSO.[2] The disposal of these

solutions requires consideration of the solvent. DMSO is a combustible liquid and can readily

penetrate the skin, potentially carrying dissolved substances with it.

For DMSO solutions of PKM2 Activator 4, the recommended disposal method is as follows:

Collect in a Designated Waste Container: All waste solutions containing DMSO should be

collected in a designated, sealed, and properly labeled waste container for organic solvents.

Labeling: The waste container must be clearly labeled as "Hazardous Waste," "Organic

Solvent Waste," and should list the contents, including "Dimethyl Sulfoxide (DMSO)" and

"PKM2 Activator 4 (TEPP-46)."

Segregation: Do not mix DMSO waste with other waste streams, such as halogenated

solvents or aqueous waste, unless permitted by your institution's waste management

guidelines.

Professional Disposal: The collected solvent waste must be disposed of through a licensed

hazardous waste disposal company, arranged by your institution's environmental health and

safety (EHS) office.

Under no circumstances should DMSO solutions be poured down the drain.

Data Presentation: Properties of PKM2 Activator 4
(TEPP-46)
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Property Value Source

Synonyms TEPP-46, ML265 [3][4]

CAS Number 1221186-53-3

Molecular Formula C₁₇H₁₆N₄O₂S₂

Molecular Weight 372.47 g/mol

Appearance Solid

Solubility Soluble in DMSO [2]

Storage Temperature -20°C

Experimental Protocols
PKM2 Activation Assay Workflow
A common method to assess the activity of PKM2 activators is a lactate dehydrogenase (LDH)

coupled enzyme assay. This assay measures the production of pyruvate by PKM2.

Materials:

Recombinant PKM2 enzyme

Phosphoenolpyruvate (PEP)

Adenosine diphosphate (ADP)

Lactate dehydrogenase (LDH)

Nicotinamide adenine dinucleotide (NADH)

PKM2 Activator 4 (TEPP-46) solution

Assay buffer

Procedure:
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Prepare a reaction mixture containing assay buffer, PEP, ADP, NADH, and LDH.

Add the PKM2 activator (TEPP-46) at various concentrations to the wells of a microplate.

Initiate the reaction by adding recombinant PKM2 enzyme to the wells.

Immediately measure the decrease in absorbance at 340 nm over time using a plate reader.

The decrease in absorbance corresponds to the oxidation of NADH to NAD+ as pyruvate is

converted to lactate by LDH.

Calculate the rate of reaction to determine the level of PKM2 activation.
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PKM2 Activation Assay Workflow Diagram

Signaling Pathways
PKM2 plays a crucial role in cancer metabolism, particularly in the Warburg effect, where

cancer cells favor glycolysis even in the presence of oxygen. PKM2 can exist as a highly active

tetramer or a less active dimer. PKM2 activators like TEPP-46 promote the formation of the

tetramer, thereby enhancing the final step of glycolysis.
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Simplified PKM2 Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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